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Compound of Interest

Compound Name: Isolongifolene

Cat. No.: B072527 Get Quote

This technical guide provides a comprehensive overview of the isomeric forms of

isolongifolene, a significant sesquiterpene in the fields of fragrance chemistry and drug

discovery. The document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on the synthesis, properties, and biological activities

of these isomers.

Introduction to Isolongifolene and its Isomers
Isolongifolene (C₁₅H₂₄) is a tricyclic sesquiterpene hydrocarbon that is primarily known as a

key isomerization product of longifolene.[1] Longifolene itself is a major constituent of Indian

turpentine oil, derived from the chir pine (Pinus longifolia).[2] The economic value of longifolene

is significantly enhanced by its conversion to isolongifolene and its derivatives, which are

highly prized in the perfumery industry for their characteristic woody and amber notes.[2][3]

Beyond its use in fragrances, isolongifolene and its isomers have garnered interest for their

potential biological activities. These include applications as insect repellents and as chiral

synthons for creating ligands for biological targets like the estrogen receptor.[3] The biological

effects of these compounds are often stereospecific, making a thorough understanding of their

isomeric forms crucial for targeted research and development.

The primary isomeric forms of isolongifolene discussed in this guide are its enantiomers, (+)-

and (-)-isolongifolene, and a structurally distinct isomer, alloisolongifolene. This guide will

delve into the synthesis, physicochemical properties, and known biological activities of these

key isomers.
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Physicochemical and Spectroscopic Properties
The distinct isomeric forms of isolongifolene can be characterized by their unique

physicochemical and spectroscopic properties. A summary of available quantitative data is

presented below for comparative analysis.

Property (-)-Isolongifolene
Isolongifolanone (a
derivative)

Alloisolongifolene
Ketone (a
derivative)

Molecular Formula C₁₅H₂₄[4] C₁₅H₂₄O[5] C₁₄H₂₂O

Molecular Weight 204.35 g/mol [4] 220.4 g/mol [5] -

Boiling Point 255-256 °C[6] 286 °C[5]
95-108 °C at 0.8

mmHg[7]

Density 0.930 g/mL at 20 °C[6] - -

Refractive Index n20/D 1.499[6] - -

Optical Rotation
[α]20/D -138±2°, c =

1% in ethanol
- -

Flash Point 49 °C[6] - -

Vapor Pressure
0.014 mmHg at 25 °C

(estimated)[3]
0.0013 hPa[5] -

Spectroscopic Data for (-)-Isolongifolene:

IR Spectroscopy: A key feature is the gem-dimethyl absorption at 1370 cm⁻¹.[8]

Mass Spectrometry (GC-MS): In electron impact mode (70 eV), prominent peaks are

observed at m/z 161 (99.99%), 175 (61.50%), 133 (41.70%), 39 (41.70%), and 204

(31.60%).[4]
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The primary route to isolongifolene is through the acid-catalyzed rearrangement of

longifolene. Various catalysts and conditions have been explored to optimize this isomerization,

aiming for high conversion and selectivity.

General Isomerization of Longifolene to Isolongifolene
The fundamental mechanism involves the generation of a carbonium ion at the double bond of

longifolene upon reaction with acid sites, which then undergoes rearrangement to the more

stable isolongifolene structure.[2]

General Isomerization of Longifolene
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Caption: Acid-catalyzed isomerization of longifolene.

A variety of acid catalysts have been employed for this transformation, including:

Boric acid[9]

Boron trifluoride etherate[2]
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Acid-treated silica gel[2]

Amberlyst-15[2]

Montmorillonite clay K10[2]

Nanocrystalline sulfated zirconia[2]

Experimental Protocol: Isomerization using an Ion
Exchange Resin
This protocol describes the synthesis of isolongifolene from longifolene using a strong acid

cation exchange resin, Indion-140.[8]

Materials:

Longifolene

Acetic Anhydride

Indion-140 resin

Sodium bicarbonate solution

Equipment:

1 L two-necked round-bottom flask

Thermometer

Fractionating column

Oil bath with thermostat

Magnetic stirrer

Procedure:
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Charge the reaction flask with 306 g (1.5 moles) of longifolene, 204 g (2 moles) of acetic

anhydride, and 15.3 g (3% of total feed) of Indion-140 resin.[8]

Adjust the initial pressure to 150 mmHg.[8]

Begin magnetic stirring and gradually raise the temperature of the oil bath to maintain a

reaction temperature of 80-90 °C.[8]

Continuously fractionate out the acetic acid formed during the reaction, using a reflux ratio of

20:1.[8]

Gradually reduce the system pressure from 150 mmHg to 25 mmHg over the course of the

reaction, maintaining a steady reflux at the specified pot temperature.[8]

Continue the reaction for up to 25 hours.[8]

Monitor the reaction progress by periodically withdrawing an aliquot of the reaction mixture,

washing it to neutrality with sodium bicarbonate solution, and analyzing by gas

chromatography.[8]

Upon completion, the reaction mixture contains isolongifolene, which can be further purified

by fractional distillation.[8] A purified sample can contain up to 94.30% isolongifolene.[8]

Synthesis of Alloisolongifolene
A notable rearrangement of longifolene can also lead to the formation of a unique tricyclic

isomer known as alloisolongifolene.[7] This discovery has expanded the landscape of

longifolene-derived compounds.

Biological Activities and Potential Applications
The isomeric forms of isolongifolene exhibit a range of biological activities, which are often

dependent on their specific stereochemistry. This stereoselectivity is a critical consideration in

drug development and other applications.[10]

Insect Repellent Activity
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(-)-Isolongifolene is a precursor for the synthesis of (-)-isolongifolenone, which has been

identified as a potent insect repellent.[11] This highlights the potential for developing natural

product-based insect control agents.

Fragrance Industry
Isolongifolene and its derivatives are widely used in the fragrance industry due to their

desirable woody, amber, and sometimes floral or incense-like odors.[3][12] They are

incorporated into a variety of consumer products, including perfumes, detergents, soaps, and

cosmetics.[3]

Potential as a Chiral Ligand
Hydrogenated isolongifolene has been utilized as a bridged core structure for the preparation

of chiral ligands for the estrogen receptor.[3] This suggests potential applications in regulating

fertility, treating breast cancer, and in hormone replacement therapy.[3] The development of

isomerically pure compounds is essential for such targeted therapeutic approaches.[13]

Tyrosinase Inhibition
Isolongifolene has been shown to inhibit tyrosinase, a key enzyme in melanin biosynthesis.[3]

This property could be exploited in cosmetic or pharmaceutical preparations for skin lightening

or treating hyperpigmentation disorders.

The diverse biological activities of isolongifolene isomers underscore the importance of further

research into their specific mechanisms of action and structure-activity relationships.[14][15]

Experimental Workflows for Analysis and
Application Development
The following diagram illustrates a typical workflow for the investigation of isolongifolene
isomers, from synthesis to the evaluation of biological activity.
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Workflow for Isolongifolene Isomer Research

Synthesis and Isolation

Characterization

Biological Evaluation

Isomerization of Longifolene

Fractional Distillation / Chromatography

Spectroscopic Analysis (NMR, MS, IR) Physicochemical Measurements (e.g., Optical Rotation)

In vitro / In vivo Screening

Mechanism of Action Studies

Click to download full resolution via product page

Caption: A generalized workflow for isomer research.

Conclusion
The isomeric forms of isolongifolene represent a versatile class of sesquiterpenes with

significant commercial and scientific interest. The ability to synthesize specific isomers from the

readily available precursor, longifolene, opens up numerous avenues for research and
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development in perfumery, agriculture, and medicine. A detailed understanding of the

synthesis, properties, and biological activities of each isomer is paramount for harnessing their

full potential. This guide provides a foundational resource for scientists and researchers

working in these dynamic fields. Further investigations into the precise mechanisms of action of

these isomers are warranted to unlock new applications and innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isomeric Forms of Isolongifolene: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072527#isomeric-forms-of-isolongifolene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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